![molecular formula C7H8ClNO4S B2795053 methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate CAS No. 2137858-16-1](/img/structure/B2795053.png)
methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate involves the introduction of the chlorosulfonyl group onto a pyrrole ring. While specific synthetic routes may vary, one common method is the reaction of chlorosulfonyl isocyanate (CSI) with a suitable pyrrole precursor. CSI is a versatile reagent used for various transformations in organic chemistry .
Scientific Research Applications
Isoxazole Strategy for Synthesis of α-Aminopyrrole Derivatives
Researchers developed a synthesis method for methyl 5-aminopyrrole-3-carboxylates from 4-methyleneisoxazol-3-ones, showcasing a domino process that includes reductive isoxazole ring-opening and cyclization to afford pyrrolo[1,2-a]pyrimidine-7-carboxylates and 2-diazo-2H-pyrrole-4-carboxylates. These compounds exhibit reactivity giving pyrrole-containing products, highlighting a novel approach to synthesizing pyrrole derivatives (Galenko et al., 2019).
Thieno[2,3-c]pyrazoles and Related Heterocycles
Another study demonstrated the conversion of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde into novel methyl 4-amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, further transformed into pyrrolyl esters and carbohydrazide derivatives for synthesizing substituted heterocycles (Haider et al., 2005).
Chlorosulfonyl Derivative Synthesis
Research into the one-pot synthesis of methyl 6-chlorosulfonyl-3-methyl-1,2-benzoxathiin-8-carboxylate 2,2-dioxide from methyl 3-allylsalicylate with chlorosulfonic acid demonstrates a direct reaction method for synthesizing chlorosulfonyl derivatives, highlighting the compound's versatility in chemical synthesis (Qaisi et al., 2004).
Antimicrobial Agent Synthesis
A study focused on synthesizing (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives for evaluating their in vitro antimicrobial activities. This research underscores the potential of methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate derivatives as antimicrobial agents, with findings showing good antibacterial and antifungal activities attributed to the heterocyclic ring structure (Hublikar et al., 2019).
Safety And Hazards
properties
IUPAC Name |
methyl 5-chlorosulfonyl-1-methylpyrrole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO4S/c1-9-4-5(7(10)13-2)3-6(9)14(8,11)12/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWUGAYLGZVEXNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1S(=O)(=O)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate | |
CAS RN |
2137858-16-1 |
Source
|
Record name | methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.